N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C18H20N2O5/c1-12-4-6-14(11-15(12)20(22)23)18(21)19-9-8-13-5-7-16(24-2)17(10-13)25-3/h4-7,10-11H,8-9H2,1-3H3,(H,19,21)
• InChI Key: NHQSYTKZMGPLTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCCC2=CC(=C(C=C2)OC)OC)[N+](=O)[O-]
• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamide, also known as DMPE-4-Me-3-NO2-Ph-CONH2, is a chemical compound that has been gaining attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of benzamides and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamideNO2-Ph-CONH2 is not fully understood. However, it has been suggested that the compound may exert its therapeutic effects by modulating various signaling pathways in the body. N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamideNO2-Ph-CONH2 has been shown to inhibit the activity of certain enzymes and proteins that are involved in tumor growth and inflammation. It has also been suggested that N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamideNO2-Ph-CONH2 may interact with certain receptors in the brain, which could explain its potential use in treating neurodegenerative diseases.
Biochemical and Physiological Effects:
N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamideNO2-Ph-CONH2 has been shown to have several biochemical and physiological effects in preclinical studies. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamideNO2-Ph-CONH2 has also been shown to have analgesic effects, which could make it a potential treatment for chronic pain. Additionally, N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamideNO2-Ph-CONH2 has been shown to have neuroprotective effects, which could make it a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamideNO2-Ph-CONH2 has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamideNO2-Ph-CONH2 also has a unique chemical structure, which makes it a valuable tool for studying various biological processes. However, N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamideNO2-Ph-CONH2 also has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. Additionally, N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamideNO2-Ph-CONH2 has not been extensively studied in humans, which makes it difficult to assess its potential therapeutic properties in clinical settings.

Future Directions

There are several future directions for N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamideNO2-Ph-CONH2 research. One potential direction is to further investigate its potential use in treating neurodegenerative diseases. N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamideNO2-Ph-CONH2 could also be studied for its potential use in drug delivery systems. Additionally, further studies could be conducted to investigate the mechanism of action of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamideNO2-Ph-CONH2 and to optimize its synthesis method. Finally, N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamideNO2-Ph-CONH2 could be studied for its potential use in combination therapies with other drugs to enhance its therapeutic properties.

Synthesis Methods

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamideNO2-Ph-CONH2 can be synthesized using a multistep reaction process. The first step involves the preparation of 3,4-dimethoxyphenethylamine, which is then reacted with 4-methyl-3-nitrobenzoyl chloride to form the desired product. The synthesis method of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamideNO2-Ph-CONH2 has been optimized over the years to improve the yield and purity of the final product.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamideNO2-Ph-CONH2 has been studied extensively for its potential therapeutic properties. It has been shown to have antitumor, anti-inflammatory, and analgesic effects in preclinical studies. N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamideNO2-Ph-CONH2 has also been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzamideNO2-Ph-CONH2 has been studied for its potential use in drug delivery systems due to its unique chemical structure.